3,5-Diisopropyloxyaniline

• CAS No.: 83015-22-9
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 3,5-di(propan-2-yloxy)aniline
• InChI: InChI=1S/C12H19NO2/c1-8(2)14-11-5-10(13)6-12(7-11)15-9(3)4/h5-9H,13H2,1-4H3
• InChI Key: KJXDJASSYGFANU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)N)OC(C)C

Description

3,5-Diisopropyloxyaniline is an aromatic amine derivative featuring two isopropyloxy (-O-iPr) groups at the 3 and 5 positions of the aniline ring. This compound is characterized by its sterically bulky substituents, which influence its electronic properties, solubility, and reactivity. The isopropyloxy groups confer unique steric and electronic effects, distinguishing it from smaller or more polar substituents like methoxy or halogens.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3,5-Diisopropyloxyaniline with structurally related 3,5-disubstituted aniline derivatives, focusing on electronic, steric, and physicochemical properties. Key compounds for comparison include 3,5-Dimethoxyaniline , 3,5-Diiodoaniline , and 3,5-Dinitroaniline , as inferred from the evidence provided.

Electronic Effects and Acidity

Substituents significantly alter the electronic environment of the aniline ring, impacting the acidity of the NH₃⁺ group (pKa). Data from :

• 3,5-Dimethoxyaniline : pKa = 3.86. Methoxy (-OMe) groups are electron-donating via resonance but electron-withdrawing inductively. In meta positions, inductive effects dominate, lowering the pKa relative to aniline (pKa ~4.6).
• 3,5-Diiodoaniline : pKa = 2.37. Iodo (-I) groups are strongly electron-withdrawing inductively, increasing NH₃⁺ acidity.
• 3,5-Diisopropyloxyaniline: Predicted pKa likely higher than 3.86 due to weaker inductive withdrawal compared to methoxy.

Steric Effects and Reactivity

• 3,5-Diisopropyloxyaniline : High steric hindrance due to branched isopropyl groups. This may impede electrophilic substitution reactions (e.g., nitration, sulfonation) and reduce coordination flexibility in metal complexes .
• 3,5-Dimethoxyaniline : Moderate steric hindrance. Methoxy groups allow for easier access to the aromatic ring, making it more reactive in ligand formation (e.g., nickel(II) complexes in ).
• 3,5-Diiodoaniline : Low steric hindrance but strong electronic deactivation, limiting reactivity in substitution reactions.

Solubility and Physicochemical Properties

• 3,5-Diisopropyloxyaniline: Expected to exhibit low solubility in polar solvents (e.g., water) due to hydrophobic isopropyl groups. Enhanced solubility in non-polar solvents (e.g., hexane, ether).
• 3,5-Dimethoxyaniline : Moderate polarity from methoxy groups increases solubility in polar aprotic solvents (e.g., DMSO, acetone) .
• 3,5-Diiodoaniline : Low solubility in most solvents due to halogenated hydrophobicity.

Comparative Data Table

Property	3,5-Diisopropyloxyaniline	3,5-Dimethoxyaniline	3,5-Diiodoaniline	3,5-Dinitroaniline (Inferred)
Substituents	-O-iPr, -O-iPr	-OMe, -OMe	-I, -I	-NO₂, -NO₂
pKa (NH₃⁺)	~4.2 (predicted)	3.86	2.37	<2 (predicted)
Electronic Effect	Weak inductive withdrawal	Moderate inductive withdrawal	Strong inductive withdrawal	Very strong inductive withdrawal
Steric Hindrance	High	Moderate	Low	Moderate
Solubility	Low (polar), High (non-polar)	Moderate (polar aprotic)	Low	Very low
Typical Applications	Coordination chemistry, hydrophobic ligands	Pharmaceuticals, ligands	Halogenated intermediates	Explosives, dyes